Cas no 104515-21-1 (4,6-Dichloro-2-methylthieno[2,3-b]pyridine)

• Product Name: 4,6-Dichloro-2-methylthieno[2,3-b]pyridine
• CAS No: 104515-21-1
• MF: C₈H₅Cl₂NS
• MW: 218.102998495102
• MDL: MFCD27923623
• CID: 1091454
• PubChem ID: 72207216
• Update Time: 2025-06-11

4,6-Dichloro-2-methylthieno[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-methylthieno[2,3-b]pyridine
• SY345867
• F72879
• CS-0440450
• MFCD27923623
• 104515-21-1

• MDL： MFCD27923623
• Inchi： 1S/C8H5Cl2NS/c1-4-2-5-6(9)3-7(10)11-8(5)12-4/h2-3H,1H3
• InChI Key： VAZPQNCVJQNJNY-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C2C=1C=C(C)S2)Cl

Computed Properties

• Exact Mass: 216.95215
• Monoisotopic Mass: 216.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Additional information on 4,6-Dichloro-2-methylthieno[2,3-b]pyridine

Professional Introduction to 4,6-Dichloro-2-methylthieno[2,3-b]pyridine (CAS No. 104515-21-1)

4,6-Dichloro-2-methylthieno[2,3-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 104515-21-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its broad biological activity and utility in drug development. The presence of chlorine substituents at the 4 and 6 positions, along with a methyl group at the 2 position, enhances its reactivity and potential as a pharmacophore in the design of novel therapeutic agents.

The thieno[2,3-b]pyridine scaffold is a fused ring system consisting of a thiophene ring connected to a pyridine ring. This structural configuration imparts unique electronic and steric properties, making it an attractive scaffold for modulating biological targets. The chlorine atoms in 4,6-Dichloro-2-methylthieno[2,3-b]pyridine serve as electrophilic centers that can participate in various chemical transformations, including nucleophilic aromatic substitution and cross-coupling reactions. These reactions are pivotal in synthesizing more complex derivatives with tailored biological activities.

In recent years, 4,6-Dichloro-2-methylthieno[2,3-b]pyridine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. One of the most notable areas of research has been its application in developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are frequently dysregulated in cancer and inflammatory diseases. The thienopyridine core has been shown to interact effectively with the ATP-binding pockets of kinases, leading to the development of potent inhibitors.

Recent studies have highlighted the potential of 4,6-Dichloro-2-methylthieno[2,3-b]pyridine as a precursor in designing inhibitors for Janus kinases (JAKs), which are involved in immune responses and have been implicated in autoimmune disorders such as rheumatoid arthritis. By modifying the substitution pattern on the thienopyridine ring, researchers have been able to fine-tune the binding affinity and selectivity of these inhibitors. For instance, derivatives with optimized substitution patterns have demonstrated promising activity against JAK1 and JAK2 enzymes while minimizing off-target effects.

The compound's versatility also extends to its utility in developing antiviral agents. The structural features of 4,6-Dichloro-2-methylthieno[2,3-b]pyridine allow for interactions with viral proteases and polymerases, which are essential for viral replication. Researchers have synthesized analogs of this compound that exhibit inhibitory activity against various viruses, including herpesviruses and coronaviruses. The chlorine substituents facilitate further derivatization into more potent antiviral agents by introducing additional functional groups that enhance binding interactions with viral targets.

In addition to its applications in oncology and antiviral therapy, 4,6-Dichloro-2-methylthieno[2,3-b]pyridine has shown promise in neurodegenerative disease research. The thienopyridine scaffold is capable of crossing the blood-brain barrier, making it an ideal candidate for developing central nervous system (CNS) drugs. Researchers have explored its potential as an inhibitor of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. By modifying the substituents on the ring system, they have been able to develop derivatives with enhanced AChE inhibition properties.

The synthesis of 4,6-Dichloro-2-methylthieno[2,3-b]pyridine typically involves multi-step organic transformations starting from commercially available precursors such as thiophene derivatives. The introduction of chlorine atoms at the 4 and 6 positions is commonly achieved through chlorination reactions using reagents like phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). The methyl group at the 2 position can be incorporated via alkylation reactions or by protecting group strategies that prevent unwanted side reactions during synthesis.

The chemical stability of 4,6-Dichloro-2-methylthieno[2,3-b]pyridine under various conditions is another critical consideration in pharmaceutical applications. The compound's stability during storage and formulation is essential for ensuring its efficacy as an active pharmaceutical ingredient (API). Researchers have investigated factors such as pH sensitivity and solubility to optimize formulations that maintain stability while ensuring bioavailability.

Computational chemistry has played a significant role in understanding the molecular interactions of 4,6-Dichloro-2-methylthieno[2,3-b]pyridine with biological targets. Molecular docking studies have provided insights into how different substituents on the thienopyridine ring influence binding affinity and selectivity. These studies have guided medicinal chemists in designing next-generation compounds with improved pharmacological profiles.

The environmental impact of synthesizing and disposing of 4,6-Dichloro-2-methylthieno[2,3-b]pyridine is also an important consideration. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For example，catalytic methods have been explored to improve reaction efficiency and reduce energy consumption during synthesis.

In conclusion,4,6-Dichloro-2-methylthieno[2,3-b]pyridine (CAS No., 104515-21,1) is a versatile heterocyclic compound with significant potential in pharmaceutical research。 Its unique structural features make it an excellent scaffold for developing small-molecule inhibitors targeting various disease pathways。 Ongoing research continues to uncover new applications for this compound， further solidifying its importance in medicinal chemistry。